Cas no 691879-60-4 ((([2-(2,4-DINITROPHENYL)CYCLOHEXYLIDEN]AMINO)OXY)(4-FLUOROPHENYL)DIOXO-LAMBDA6-SULFANE)

• Product Name: (([2-(2,4-DINITROPHENYL)CYCLOHEXYLIDEN]AMINO)OXY)(4-FLUOROPHENYL)DIOXO-LAMBDA6-SULFANE
• CAS No: 691879-60-4
• MF: C₁₈H₁₆FN₃O₇S
• MW: 437.398946762085
• CID: 5271346
• Update Time: 2025-10-28

(([2-(2,4-DINITROPHENYL)CYCLOHEXYLIDEN]AMINO)OXY)(4-FLUOROPHENYL)DIOXO-LAMBDA6-SULFANE Chemical and Physical Properties

Names and Identifiers

• (([2-(2,4-DINITROPHENYL)CYCLOHEXYLIDEN]AMINO)OXY)(4-FLUOROPHENYL)DIOXO-LAMBDA6-SULFANE
• N-[2-(2,4-DINITROPHENYL)CYCLOHEXYLIDEN]-N-([(4-FLUOROPHENYL)SULFONYL]OXY)AMINE
• [(1Z)-2-(2,4-dinitrophenyl)cyclohexylidene]amino 4-fluorobenzene-1-sulfonate

• Inchi： 1S/C18H16FN3O7S/c19-12-5-8-14(9-6-12)30(27,28)29-20-17-4-2-1-3-15(17)16-10-7-13(21(23)24)11-18(16)22(25)26/h5-11,15H,1-4H2
• InChI Key： DDBBQFDJELHDPN-UHFFFAOYSA-N
• SMILES： C1CC(C2C=CC([N+]([O-])=O)=CC=2[N+]([O-])=O)C(=NOS(C2C=CC(F)=CC=2)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on (([2-(2,4-DINITROPHENYL)CYCLOHEXYLIDEN]AMINO)OXY)(4-FLUOROPHENYL)DIOXO-LAMBDA6-SULFANE

The Comprehensive Overview of CAS No. 691879-60-4: (([2-(2,4-DINITROPHENYL)CYCLOHEXYLIDEN]AMINO)OXY)(4-FLUOROPHENYL)DIOXO-LAMBDA6-SULFANE

The compound identified by CAS No. 691879-60-4, named (([2-(2,4-DINITROPHENYL)CYCLOHEXYLIDEN]AMINO)OXY)(4-FLUOROPHENYL)DIOXO-LAMBDA6-SULFANE, is a highly specialized organic sulfur compound with a complex molecular structure. This compound belongs to the sulfane family, characterized by the presence of a sulfinyl group (SO₂). The molecule incorporates several functional groups, including a cyclohexylidene ring, amino groups, and fluorophenyl substituents, making it a unique entity in the realm of organic chemistry.

Structure and Synthesis

The molecular structure of CAS No. 691879-60-4 is composed of a central sulfinyl group (SO₂), which serves as the backbone for attaching other functional groups. The sulfinyl group is connected to two distinct aromatic rings: one substituted with a 2,4-dinitrophenyl group and the other with a 4-fluorophenyl group. The 2,4-dinitrophenyl group is attached via a cyclohexylidene ring system, which introduces additional complexity to the molecule. The synthesis of this compound involves multi-step reactions, including nucleophilic substitutions and oxidative coupling processes. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better control over the stereochemistry of such complex molecules.

Chemical Properties and Applications

CAS No. 691879-60-4 exhibits unique chemical properties due to its combination of electron-withdrawing groups (such as nitro and fluoro substituents) and electron-donating groups (such as the cyclohexylidene ring). These properties make it an interesting candidate for various applications in materials science and pharmaceutical research. For instance, the compound has shown potential as an intermediate in the synthesis of advanced polymers with tailored electronic properties. Additionally, its ability to act as both an electron acceptor and donor makes it a promising material for use in organic electronics, such as field-effect transistors and photovoltaic devices.

Recent studies have also explored its role in catalysis. The sulfinyl group in CAS No. 691879-60-4 has been found to act as a Lewis acid site, facilitating various catalytic transformations in organic synthesis. This property has led to its application in asymmetric catalysis, where it has been used to synthesize chiral building blocks for drug discovery.

Safety and Handling

While CAS No. 691879-60-4 is not classified as a hazardous substance under current regulations, proper handling procedures should still be followed due to its complex structure and potential for photodegradation. Storage in inert containers under controlled conditions is recommended to prevent unwanted side reactions or decomposition. Occupational exposure should be minimized through the use of personal protective equipment and adequate ventilation systems.

Environmental Impact

Evaluations of the environmental impact of CAS No. 691879-60-4 are still in their early stages; however, preliminary data suggest that it undergoes rapid degradation under aerobic conditions when exposed to environmental microorganisms. This indicates that it may not pose significant long-term risks to ecosystems if properly managed during industrial processes.

In conclusion, CAS No. 691879-60-4 represents a cutting-edge development in sulfur-containing organic compounds with diverse applications across multiple scientific disciplines. Its intricate structure and versatile chemical properties continue to attract attention from researchers seeking innovative solutions in materials science and pharmaceuticals.